Cas no 71173-77-8 (4,5-dihydro-5-oxo-1H-Pyrazole-3-carboxylic acid)

• Product Name: 4,5-dihydro-5-oxo-1H-Pyrazole-3-carboxylic acid
• CAS No: 71173-77-8
• MF: C₄H₄N₂O₃
• MW: 128.08616065979
• CID: 1077435
• PubChem ID: 117046
• Update Time: 2025-05-21

4,5-dihydro-5-oxo-1H-Pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4,5-dihydro-5-oxo-1H-Pyrazole-3-carboxylic acid
• 5-Oxo-4,5-dihydro-1H-pyrazole-3-carboxylic acid
• 1H-Pyrazole-3-carboxylic acid, 4,5-dihydro-5-oxo-
• 5-Oxo-2-pyrazoline-3-carboxylic acid
• AC1L3K2M
• AGN-PC-0CQO1O
• CTK7H6614
• Pyrazolon-3-carbonsaeure
• SureCN7875062
• SCHEMBL7875062
• 5-oxo-1,4-dihydropyrazole-3-carboxylic acid
• CS-0349654
• 71173-77-8
• Z815290366
• TS-00011
• CHEMBL4435135
• DTXSID0072277
• AT34335
• 5-Oxo-4,5-dihydro-1H-pyrazole-3-carboxylic acid
• BB 0219183
• 5-Oxo-4,5-dihydro-1H-pyrazole-3-carboxylicacid
• AKOS010648432
• WCA17377
• YKJJEZSCAQDLOD-UHFFFAOYSA-N

• MDL： MFCD11100077
• Inchi： 1S/C4H4N2O3/c7-3-1-2(4(8)9)5-6-3/h1H2,(H,6,7)(H,8,9)
• InChI Key： YKJJEZSCAQDLOD-UHFFFAOYSA-N
• SMILES： O=C1CC(C(=O)O)=NN1

Computed Properties

• Exact Mass: 128.02222
• Monoisotopic Mass: 128.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 78.8Ų

Experimental Properties

• Density: 1.84
• Refractive Index: 1.708
• PSA: 78.76

Additional information on 4,5-dihydro-5-oxo-1H-Pyrazole-3-carboxylic acid

4,5-Dihydro-5-Oxo-1H-Pyrazole-3-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 71173-77-8, commonly referred to as 4,5-dihydro-5-oxo-1H-pyrazole-3-carboxylic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and potential applications in drug discovery.

Pyrazole derivatives have been extensively studied due to their ability to interact with various biological targets, including enzymes, receptors, and nucleic acids. The 4,5-dihydro-5-oxo substitution pattern in this compound introduces unique electronic and steric properties that enhance its bioactivity. Recent studies have highlighted its potential as a lead compound in the development of anti-inflammatory and anticancer agents.

One of the most notable advancements in the study of 4,5-dihydro-5-oxo-1H-pyrazole-3-carboxylic acid is its role in targeting specific kinases involved in cancer progression. Researchers have demonstrated that this compound can inhibit the activity of certain protein kinases, which are key players in cell signaling pathways that promote tumor growth and metastasis.

In addition to its pharmacological applications, this compound has also been explored for its potential in material science. Its ability to form stable coordination complexes with metal ions makes it a promising candidate for the development of novel materials with applications in catalysis and sensing technologies.

The synthesis of 4,5-dihydro-5-oxo-1H-pyrazole-3-carboxylic acid typically involves multi-step organic reactions, including cyclization and oxidation processes. Recent advancements in green chemistry have led to the development of more efficient and environmentally friendly methods for its production.

From an analytical standpoint, this compound can be characterized using various spectroscopic techniques such as NMR, IR, and UV-vis spectroscopy. These methods provide valuable insights into its molecular structure and functional groups.

Looking ahead, the continued exploration of 4,5-dihydro-5-oxo-1H-pyrazole-3-carboxylic acid holds great promise for uncovering new therapeutic strategies and materials with unprecedented properties.